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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzophenone

CAS No.: 157165-13-4

Cat. No.: B6321598

Get Quote

Executive Summary
Polyfluorination of the benzophenone scaffold induces a dramatic shift in thermodynamic

behavior, driven by the "Fluorine Effect"—the simultaneous increase in lipophilicity and

alteration of electrostatic potential surfaces.[1] While unsubstituted benzophenone is governed

by standard dispersive and weak hydrogen-bonding forces (

), decafluorobenzophenone (DFBP) is dominated by quadrupole-quadrupole interactions and
weak

contacts.[1] This shift results in a significantly higher melting point (

) for the fluorinated analogues, despite fluorine’s low polarizability often suggesting lower
cohesive energy in aliphatic systems.[1] This guide provides the critical thermodynamic data
and experimental protocols required to characterize these materials for crystal engineering and
pharmaceutical bioisostere applications.[1]

Thermodynamic Landscape: The Data Core
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The introduction of fluorine atoms onto the aromatic rings alters the crystal lattice energy,

manifesting in distinct phase transition temperatures and enthalpies.[1]

Comparative Thermodynamic Properties

Property
Benzophenone
(BP)

4,4'-
Difluorobenzophen
one

Decafluorobenzoph
enone (DFBP)

Formula

MW ( g/mol ) 182.22 218.20 362.12

Melting Point (

)
48.0 °C (321.2 K)

106–110 °C (379–383

K)
90–95 °C (363–368 K)

Enthalpy of Fusion (

)
18.19 kJ/mol ~24.5 kJ/mol (Est.)[1]

Not explicitly reported

(Est. 22-26 kJ/mol)

Enthalpy of

Sublimation (

)

95.0 ± 1.0 kJ/mol ~100 kJ/mol (Est.)[1]
High volatility relative

to mass

Crystal System
Monoclinic (

)
Monoclinic

Monoclinic (

)

Dominant Interaction , Dipole-Dipole , Quadrupole Stacking

Key Insight: Note the non-linear progression of melting points. The 4,4'-difluoro derivative melts

higher than the perfluorinated DFBP. This is a classic example of the "Carnallite Effect" in

crystal packing—partial fluorination can sometimes create more efficient dipole locking (head-

to-tail) than the steric bulk of full perfluorination, which forces a twisted, slightly less efficient

packing mode despite the heavier mass.

Structure-Property Relationships (Causality)[1]
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To understand why these thermodynamic values differ, we must look at the molecular

electrostatic potential (ESP).[1]

Benzophenone: The aromatic rings are electron-rich (negative quadrupole).[1]

Decafluorobenzophenone: The fluorine atoms are highly electronegative, pulling density

away from the ring carbons. This inverts the quadrupole moment, making the ring centers

electron-deficient (positive

-holes).[1]

Thermodynamic Consequence: DFBP molecules stack efficiently with electron-rich guests

(or themselves if partially fluorinated) via "Arene-Perfluoroarene" interactions (

), which are electrostatically stronger than simple

stacking.[1]

Diagram: Thermodynamic Causality Flow
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Caption: Causal pathway linking fluorination to macroscopic thermodynamic properties via

electrostatic potential inversion.[1]

Experimental Methodologies
Since specific data for novel polyfluorinated derivatives is often missing from literature, the

following self-validating protocols are recommended for internal characterization.
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Protocol A: Enthalpy of Fusion via DSC
Objective: Determine

and

with <2% error.

Sample Prep: Hermetically seal 2–5 mg of crystalline sample in an aluminum pan. Use a

pinhole lid if sublimation is suspected (common for fluorinated aromatics).[1]

Calibration: Calibrate heat flow and temperature using Indium (

) and Zinc (

).

Cycle:

Equilibrate at 0 °C.

Ramp 10 °C/min to

.

Critical Step: Cool at 5 °C/min to recrystallize, then Ramp again. Use the second heating

cycle data to eliminate thermal history (solvent inclusions/polymorphs).[1]

Calculation: Integrate the endothermic peak.

.[1]

Protocol B: Enthalpy of Sublimation via Knudsen
Effusion
Objective: Measure vapor pressure (

) and derive

.[1]
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Setup: Place sample in a Knudsen cell (effusion orifice diameter ~0.5 mm) within a high-

vacuum chamber (

Pa).

Isothermal Steps: Measure mass loss rate (

) at 5 distinct temperatures (e.g., 298 K to 320 K).

Validation: Ensure the mean free path of the vapor molecules is

orifice diameter (Knudsen condition).

Analysis: Plot

vs

.[1] The slope equals

.[1][2]

Note: For DFBP, expect higher volatility than MW suggests due to weak intermolecular

dispersion forces relative to the heavy mass.[1]

Applications in Drug Development
In medicinal chemistry, replacing hydrogen with fluorine (Bioisosterism) is used to block

metabolic hotspots.[1] However, the thermodynamic cost must be weighed:

Solubility: The high lattice energy (indicated by high

) of polyfluorinated benzophenones often reduces aqueous solubility (

).[1]

Bioavailability: While lipophilicity (

) increases with fluorination, the "Brick Dust" effect (solids that are too stable to dissolve) can
occur if

.[1] DFBP (
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) remains in a "sweet spot"—stable enough for handling but soluble enough for formulation.
[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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